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Compound of Interest

Compound Name: Z-Yvad-fmk

Cat. No.: B6592521

For researchers, scientists, and drug development professionals, the precise preparation of
inhibitor stock solutions is paramount for reproducible and reliable experimental outcomes. This
document provides a comprehensive, step-by-step guide for the preparation of a Z-Yvad-fmk
stock solution, a potent and cell-permeable inhibitor of caspase-1 and caspase-4 with
significant applications in apoptosis and inflammation research.

Introduction

Z-Yvad-fmk (N-Benzyloxycarbonyl-Tyr-Val-Ala-Asp(OMe)-fluoromethylketone) is an irreversible
inhibitor that covalently binds to the catalytic site of specific caspases, thereby blocking their
activity. It is a critical tool for studying caspase-dependent signaling pathways, particularly in
the context of inflammasome activation and pyroptosis. Accurate preparation and storage of Z-
Yvad-fmk stock solutions are essential to maintain its potency and ensure the validity of
experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative data for Z-Yvad-fmk, facilitating quick
reference for calculations and experimental design.
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Property Value Source(s)
Molecular Weight 630.66 g/mol [1112]
Chemical Formula C31H39FN4Og [1][2]

CAS Number 210344-97-1 [1][2]
Purity >95% (typically >99%) [1]
Solubility Soluble in DMSO (e.g., 100 2]

mg/mL or 158.56 mM)

Insoluble in water and ethanol

[1]

Recommended Stock Solution

Concentration

2-10 mM in DMSO

Typical Working Concentration

5-100 pM in cell culture

medium

[11(31[4]

Storage of Powder

-20°C for up to 3 years

[1]

Storage of Stock Solution

-20°C for up to 1 month, -80°C
for up to 1 year (aliquoted)

[1]

Experimental Protocol: Z-Yvad-fmk Stock Solution

Preparation

This protocol details the steps for preparing a 10 mM stock solution of Z-Yvad-fmk in DMSO.

Materials:

Z-Yvad-fmk powder

Sterile microcentrifuge tubes

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Pipettes and sterile, filtered pipette tips
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e \ortex mixer
o Optional: Water bath or sonicator
Procedure:

o Equilibrate Reagents: Allow the Z-Yvad-fmk powder and DMSO to come to room
temperature before opening to prevent moisture condensation.

o Calculate Required Mass: To prepare a 10 mM stock solution, use the following calculation:
o Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )
o For1 mL (0.001 L) of a10 mM (0.01 M) solution:
o Mass (mg) = 0.01 mol/L * 0.001 L * 630.66 g/mol = 6.3066 mg

» Weigh Powder: Carefully weigh out 6.31 mg of Z-Yvad-fmk powder and transfer it to a sterile
microcentrifuge tube.

e Add Solvent: Add 1 mL of anhydrous/high-purity DMSO to the microcentrifuge tube
containing the Z-Yvad-fmk powder.

» Dissolve: Vortex the solution thoroughly for 1-2 minutes to dissolve the powder completely. If
necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.[3]
Visually inspect the solution to ensure there are no visible particulates.

» Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge
tubes.[1]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[1]

Application Protocol: Inhibition of Caspase-1
Activity in Cell Culture
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This protocol provides a general guideline for using the Z-Yvad-fmk stock solution to inhibit
caspase-1 activity in a cell-based assay.

Materials:

e Cells of interest (e.g., macrophages)

o Appropriate cell culture medium and supplements

 Inducer of apoptosis or inflammasome activation (e.g., LPS and Nigericin)

e 10 mM Z-Yvad-fmk stock solution

o Phosphate-buffered saline (PBS)

o Assay-specific reagents (e.g., for measuring cell viability or cytokine release)
Procedure:

o Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to
adhere and grow overnight.

e Pre-treatment with Z-Yvad-fmk: The following day, dilute the 10 mM Z-Yvad-fmk stock
solution in fresh cell culture medium to the desired final working concentration (e.g., 10 uM,
20 uM, or 50 uM). Remove the old medium from the cells and add the medium containing Z-
Yvad-fmk. It is recommended to pre-incubate the cells with the inhibitor for 1-2 hours before
adding the stimulus.[1]

¢ Induction of Apoptosis/Inflammasome Activation: Following the pre-incubation period, add
the apoptosis or inflammasome-inducing agent (e.g., LPS followed by Nigericin) to the wells.

¢ Incubation: Incubate the cells for the desired period, as determined by the specific
experimental requirements.

o Assay: After incubation, perform the desired assay to assess the effect of Z-Yvad-fmk on
caspase-1 activity. This could include measuring the levels of cleaved IL-1[3 or IL-18 in the
supernatant by ELISA, or assessing cell death via a viability assay.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b6592521?utm_src=pdf-body
https://www.benchchem.com/product/b6592521?utm_src=pdf-body
https://www.benchchem.com/product/b6592521?utm_src=pdf-body
https://www.benchchem.com/product/b6592521?utm_src=pdf-body
https://www.benchchem.com/product/b6592521?utm_src=pdf-body
https://www.benchchem.com/product/b6592521?utm_src=pdf-body
https://www.selleckchem.com/products/z-yvad-fmk.html
https://www.benchchem.com/product/b6592521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualizations

The following diagrams illustrate the experimental workflow for preparing the Z-Yvad-fmk stock
solution and the signaling pathway of caspase-1 inhibition.
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Stock Solution Preparation Workflow
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Caption: Experimental workflow for Z-Yvad-fmk stock solution preparation.
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Caspase-1 Signaling Pathway Inhibition by Z-Yvad-fmk
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Caption: Inhibition of the Caspase-1 signaling pathway by Z-Yvad-fmk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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